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molecular formula C7H7N3O B1349238 3H-imidazo[4,5-b]pyridin-2-ylmethanol CAS No. 24638-20-8

3H-imidazo[4,5-b]pyridin-2-ylmethanol

Cat. No. B1349238
CAS RN: 24638-20-8
M. Wt: 149.15 g/mol
InChI Key: HDNNHMQTORIJHZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05624935

Procedure details

A procedure similar to that described in Preparation 15 was repeated, except that 45 g of 2-hydroxymethyl-1H-imidazo[4,5-b]pyridine, 13.17 g of sodium hydride (as a 55% by weight dispersion in mineral oil), 20.7 ml of methyl iodide and 1.43 liter of dimethylformamide were used, to give the title compound as a crude product. This crude product was purified by column chromatography through silica gel, using a gradient elution method, with mixtures of ethyl acetate and methanol in ratios ranging from 1:0 to 1:1 by volume as the eluent, to give 3.24 g of the title compound, melting at 130°-132° C.
Name
2-hydroxymethyl-1H-imidazo[4,5-b]pyridine
Quantity
45 g
Type
reactant
Reaction Step One
Name
sodium hydride
Quantity
13.17 g
Type
reactant
Reaction Step Two
Name
methyl iodide
Quantity
20.7 mL
Type
reactant
Reaction Step Three
Name
dimethylformamide
Quantity
1.43 L
Type
solvent
Reaction Step Four
Name
title compound

Identifiers

REACTION_CXSMILES
[OH:1][CH2:2][C:3]1[NH:4][C:5]2[C:6]([N:11]=1)=[N:7][CH:8]=[CH:9][CH:10]=2.[H-].[Na+].[CH3:14]I>CN(C)C=O>[OH:1][CH2:2][C:3]1[N:4]([CH3:14])[C:5]2[C:6]([N:11]=1)=[N:7][CH:8]=[CH:9][CH:10]=2 |f:1.2|

Inputs

Step One
Name
2-hydroxymethyl-1H-imidazo[4,5-b]pyridine
Quantity
45 g
Type
reactant
Smiles
OCC=1NC=2C(=NC=CC2)N1
Step Two
Name
sodium hydride
Quantity
13.17 g
Type
reactant
Smiles
[H-].[Na+]
Step Three
Name
methyl iodide
Quantity
20.7 mL
Type
reactant
Smiles
CI
Step Four
Name
dimethylformamide
Quantity
1.43 L
Type
solvent
Smiles
CN(C=O)C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
A procedure similar to that described in Preparation 15

Outcomes

Product
Name
title compound
Type
product
Smiles
OCC=1N(C=2C(=NC=CC2)N1)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.